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Compound of Interest

Compound Name: 2,3-Dimethylaniline

Cat. No.: B142581

An In-depth Technical Guide to 2,3-Dimethylaniline

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of chemical compounds is paramount. This guide provides core technical
information on 2,3-dimethylaniline, a key aromatic amine utilized in various synthesis
processes.

Chemical Identity and Synonyms

2,3-Dimethylaniline is an organic compound classified as an aromatic amine.[1] Its unique
structure, with two methyl groups attached to the aniline, makes it a valuable intermediate in
the synthesis of dyes, pigments, and pharmaceuticals.[2][3] The definitive identifier for this
compound is its CAS (Chemical Abstracts Service) number.

CAS Number: 87-59-2[4][5][6][7]

Below is a table summarizing the common synonyms for 2,3-dimethylaniline.
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Synonym Reference
2,3-Xylidine [61[7]
vic.-o-Xylidine [41[5]1[7]

1-Amino-2,3-dimethylbenzene

3-Amino-o-xylene [6]
2,3-Dimethylbenzenamine [6]
2,3-Xylylamine [6]

Logical Relationship Diagram

The following diagram illustrates the relationship between the primary name, its unique CAS
identifier, and its various synonyms.

Chemical Identity of 2,3-Dimethylaniline

2,3-Dimethylaniline

Synonyms

vic.-o-Xylidine 1-Amino-2,3-dimethylbenzene 3-Amino-o-xylene
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Relationship between 2,3-Dimethylaniline and its identifiers.

Experimental Protocols & Data

While detailed experimental protocols for specific reactions involving 2,3-dimethylaniline are
extensive and application-dependent, general procedures often involve its use as a building
block in organic synthesis. For instance, it is a key intermediate in the synthesis of certain non-
steroidal anti-inflammatory drugs (NSAIDs), dyes, and pesticides.[6] The synthesis of dyes and
polymeric materials often utilizes the amine group of 2,3-dimethylaniline for polymerization
reactions.[1]

Physicochemical Properties

A summary of key quantitative data for 2,3-dimethylaniline is presented below for easy

reference.
Property Value Reference
Molecular Formula CsH11N [41[6]
Molecular Weight 121.18 g/mol [41[5][6]
Boiling Point 221 -222°C [41[6]
Melting Point 2°C [5]
Density 0.99 g/cm? (at 20 °C) [41[5]
Flash Point 96 °C [5]
Solubility in Water 1.5¢g/L [5]1[6]

Safety and Handling

2,3-Dimethylaniline is classified as toxic if swallowed, in contact with skin, or if inhaled.[4] It
may also cause damage to organs through prolonged or repeated exposure and is toxic to
aquatic life with long-lasting effects.[4] Proper personal protective equipment (PPE), including
gloves and respiratory protection, should be used when handling this chemical.[8][9] It is
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combustible and incompatible with strong oxidizing agents.[6][8] Storage should be in a well-
ventilated place, separated from strong oxidants and acids.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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